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Introduction

1,3-Dibromobenzene, also known as m-dibromobenzene, is a halogenated aromatic
hydrocarbon with the chemical formula CeHaBr2.[1][2] In this compound, two bromine atoms are
substituted at the meta positions of a benzene ring.[1][3] It exists as a colorless to light yellow
liquid at room temperature.[2][3][4] 1,3-Dibromobenzene is a versatile chemical intermediate,
widely utilized in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[2]
Its unique structural and electronic properties make it a valuable precursor in various organic
reactions, particularly in the formation of complex molecular architectures through metal-
catalyzed cross-coupling reactions.[2][3] This technical guide provides a comprehensive
overview of the physical and chemical properties of 1,3-dibromobenzene, detailed
experimental protocols for its synthesis and key reactions, and a visualization of a critical
synthetic pathway.

Physical and Chemical Properties

The physical and chemical properties of 1,3-dibromobenzene are summarized in the tables
below, providing a ready reference for laboratory and research applications.
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Property Value

Molecular Formula CeHaBr2[5]

Molecular Weight 235.90 g/mol

CAS Number 108-36-1[5]

Appearance Clear, colorless to light yellow liquid[2][3][4]
Density 1.952 g/mL at 25 °C[5]

Melting Point -7 °C[4][3]

Boiling Point 218-219 °C[5]

Flash Point 93.4 °C (200.1 °F) - closed cup[6]

Vapor Pressure

5 mmHg at 66 °C[5]

Vapor Density

8.16 (vs ain)[5]

Refractive Index

n20/D 1.608[5]

Solubility

Insoluble in water[5][7][8]. Soluble in organic
solvents such as ethanol, ether, benzene,

toluene, heptane, and chloroform.[3][8][9]

Chemical Properties of 1,3-Dibromobenzene
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Property Value

IUPAC Name 1,3-dibromobenzene[1]

Synonyms m-Dibromobenzene([2]

SMILES C1=CC(=CC(=C1)Br)Br[1]

InChl Key JSRLURSZEMLAFO-UHFFFAQOYSA-N[1]

Stability Stable under ambient conditions[3]

Reactivity Undergoes electrophilic substitution and metal-
catalyzed coupling reactions|[3]

InChl 1S/C6H4Br2/c7-5-2-1-3-6(8)4-5/h1-4H[1]

Spectral Data

Spectral data are crucial for the identification and characterization of 1,3-dibromobenzene.

Spectral Data Type Availability

1H NMR Spectra available.[10][11]

13C NMR Spectra available.[10]

Mass Spectrometry Spectra available (electron ionization).[12]
Infrared (IR) Spectroscopy Spectra available.[13]

Raman Spectroscopy Spectra available.[11]

Chemical Reactivity and Applications

1,3-Dibromobenzene serves as a key building block in organic synthesis due to the reactivity
of its carbon-bromine bonds. It is particularly valuable in palladium-catalyzed cross-coupling
reactions.

One of its most significant applications is in the Suzuki coupling reaction. This reaction involves
the coupling of an organoboron compound with an organohalide and is a powerful method for
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forming carbon-carbon bonds. 1,3-Dibromobenzene can be coupled with phenyl boronic acid
in a solid-supported potassium fluoride-aluminum oxide palladium-catalyzed reaction to
produce conjugated polyaryls.[5][14] This methodology is also employed in the synthesis of
[nJmetacyclophanes.[5][15]

Furthermore, 1,3-dibromobenzene is used in the synthesis of various pharmaceutical
intermediates. For instance, it is a starting material in the synthesis of the antiviral drug
lufotrelvir.[4] The initial step in this synthesis is the formylation of 1,3-dibromobenzene to 2,6-
dibromobenzaldehyde.[4] It is also used to prepare 5-(3-bromo-phenyl)-2,4-di-tert-butoxy-
pyrimidine.[5][15]

Experimental Protocols
Synthesis of 1,3-Dibromobenzene via Sandmeyer
Reaction

A common laboratory-scale synthesis of 1,3-dibromobenzene involves the diazotization of 3-
bromoaniline, followed by a Sandmeyer reaction with cuprous bromide.[4][16]

Materials:

3-bromoaniline

Sodium nitrite (NaNO32)

Hydrochloric acid (HCI)

Cuprous bromide (CuBr)

Ethanol
Procedure:

o Diazotization: 3-bromoaniline is dissolved in an aqueous solution of hydrochloric acid and
cooled to 0-5 °C. A chilled aqueous solution of sodium nitrite is then added dropwise while
maintaining the low temperature to form the diazonium salt.[17]
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o Sandmeyer Reaction: The freshly prepared diazonium salt solution is added to a solution of
cuprous bromide. This results in the replacement of the diazonium group with a bromine
atom, yielding 1,3-dibromobenzene.

o Workup and Purification: The reaction mixture is typically subjected to steam distillation to
isolate the crude 1,3-dibromobenzene. The product is then washed, dried, and purified by
fractional distillation.

Nitration of 1,3-Dibromobenzene

This protocol describes the synthesis of 1,3-Dibromo-2,4,6-trinitrobenzene.[18]

Materials:

1,3-dibromobenzene

Potassium nitrate (KNO3)

30% Oleum (fuming sulfuric acid)

Crushed ice

Deionized water

Procedure:

e Reaction Setup: In a round-bottom flask, combine 1,3-dibromobenzene and potassium
nitrate.[18]

e Addition of Oleum: Carefully add 30% oleum to the mixture with stirring, ensuring the
temperature remains below 60°C, using an ice bath if necessary.[18]

e Heating: After the addition is complete, heat the mixture to 100-110°C for 2-3 hours.[18]

e Quenching: Cool the reaction mixture to room temperature and then carefully pour it onto
crushed ice with stirring.[18]
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« |solation and Purification: The precipitated solid is collected by filtration, washed with cold
deionized water until the washings are neutral, and then dried.[18]

Mandatory Visualization

The following diagram illustrates the Suzuki-Miyaura coupling reaction of 1,3-dibromobenzene
with a generic organoborane to form a biaryl product, a fundamental transformation in modern
organic synthesis.
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Caption: Suzuki-Miyaura coupling of 1,3-dibromobenzene.

Safety Information

1,3-Dibromobenzene is classified as an irritant.[5] It causes skin and serious eye irritation.[1]
[3] Appropriate personal protective equipment, including gloves and eye protection, should be
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worn

when handling this chemical.[3] It should be stored in a cool, dry, and well-ventilated area

away from strong oxidizing agents.[3] For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 1,3-
dibromobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047543#physical-and-chemical-properties-of-1-3-
dibromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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